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Compound of Interest

Compound Name: 2-Chlorobutanoic acid-d6

Cat. No.: B12407464 Get Quote

Disclaimer: Specific safety data sheets (SDS) for 2-Chlorobutanoic acid-d6 are not readily

available in public databases. The following guidance is based on the safety protocols for the

non-deuterated form, 2-Chlorobutanoic acid, and other similar halogenated organic

compounds. Researchers, scientists, and drug development professionals should always

consult with their institution's Environmental Health and Safety (EHS) department for specific

disposal requirements and handle this compound with the assumption that it carries similar

risks to its non-deuterated counterpart.

This document provides essential safety and logistical information for the proper disposal of 2-
Chlorobutanoic acid-d6, ensuring the safety of laboratory personnel and compliance with

regulatory standards.

Immediate Safety and Handling
Prior to handling or disposal, it is imperative to use appropriate personal protective equipment

(PPE) to minimize exposure risks.

Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles or a face shield are mandatory.

Hand Protection: Use chemical-resistant gloves such as nitrile or neoprene.

Body Protection: A lab coat or a chemical-resistant apron should be worn.
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Respiratory Protection: All work with 2-Chlorobutanoic acid-d6 should be conducted in a

well-ventilated area, preferably within a certified chemical fume hood, to prevent the

inhalation of vapors or aerosols.

Emergency First Aid Procedures:

Skin Contact: Immediately remove all contaminated clothing and wash the affected area with

copious amounts of soap and water for at least 15 minutes. Seek immediate medical

attention.[1][2]

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, making

sure to lift the upper and lower eyelids. Immediate medical attention is required.[1][2]

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. If the

individual is not breathing, provide artificial respiration, but avoid mouth-to-mouth

resuscitation. Seek immediate medical attention.[1][2]

Ingestion: Do NOT induce vomiting. Rinse the mouth thoroughly with water and seek

immediate medical attention.[1][2]

Physical and Chemical Properties (Based on 2-
Chlorobutanoic acid)

Property Value

Physical State Liquid[1][2]

Appearance Colorless to light yellow[1][2]

Odor Pungent/Stench[1]

Boiling Point 90 - 92 °C / 194 - 197.6 °F[2]

Flash Point 112 °C / 233.6 °F[2]

Hazards Corrosive, causes burns[1][2]
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The disposal of 2-Chlorobutanoic acid-d6 must be managed as hazardous waste. The

recommended method of disposal is incineration at a licensed hazardous waste facility.

Step-by-Step Disposal Protocol:

Waste Segregation: Do not mix 2-Chlorobutanoic acid-d6 with other waste streams. It

should be collected in a dedicated, properly labeled, and sealed container.

Container Labeling: The waste container must be clearly and accurately labeled as

"Hazardous Waste: 2-Chlorobutanoic acid-d6". Include the date of accumulation and any

other information required by your institution's EHS department.[3]

Storage: Store the sealed waste container in a designated, cool, dry, and well-ventilated

hazardous waste storage area, away from incompatible materials.

Arrange for Disposal: Contact your institution's EHS department or a licensed hazardous

waste disposal contractor to schedule a pickup. Provide a complete and accurate description

of the waste.[3]

Spill Management: In the event of a spill, use an inert absorbent material to contain the

substance. The contaminated absorbent material must then be collected and disposed of as

hazardous waste.

Important Note: Neutralization of halogenated organic acids is not recommended as a disposal

method in a standard laboratory setting. The reaction can be complex and may produce

hazardous byproducts.[3]
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Handling 2-Chlorobutanoic acid-d6

Wear Appropriate PPE
(Goggles, Gloves, Lab Coat) Work in a Fume Hood

Collect Waste in a
Designated Container

Label Container Clearly:
'Hazardous Waste:

2-Chlorobutanoic acid-d6'

Store in a Secure,
Ventilated Area

Contact EHS or Licensed
Waste Disposal Contractor

Incineration at a Licensed
Facility

Click to download full resolution via product page

Caption: Workflow for the safe disposal of 2-Chlorobutanoic acid-d6.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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